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Compound of Interest

Compound Name: Metacaine

Cat. No.: B7771447 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and mechanism of action of Metacaine, also known as Tricaine Methanesulfonate or MS-222.

Designed for researchers, scientists, and drug development professionals, this document

consolidates key data, outlines experimental protocols, and visualizes complex biological and

experimental processes.

Chemical and Physical Properties
Metacaine is a white, crystalline powder that is freely soluble in water. It is the

methanesulfonate salt of tricaine, which is an isomer of benzocaine with the amine group in the

meta position on the benzene ring. The presence of the methanesulfonate group enhances its

water solubility compared to benzocaine.

Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of Metacaine.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₅NO₅S

Molecular Weight 261.30 g/mol

Melting Point 146-150 °C

Appearance
Fine, white, odorless

crystalline powder

Solubility

Freely soluble in water (20 °C);

50 mg/mL in H₂O; 52 mg/mL in

DMSO

LogP 2.61150

pKa 3.5

Chemical Structure
Metacaine is chemically known as ethyl 3-aminobenzoate methanesulfonate. Its structure

consists of an ethyl 3-aminobenzoate cation and a methanesulfonate anion.

IUPAC Name: ethyl 3-aminobenzoate;methanesulfonic acid

SMILES: CCOC(=O)C1=CC(=CC=C1)N.CS(=O)(=O)O

InChI: InChI=1S/C9H11NO2.CH4O3S/c1-2-12-9(11)7-4-3-5-8(10)6-7;1-5(2,3)4/h3-

6H,2,10H2,1H3;1H3,(H,2,3,4)

Mechanism of Action: Voltage-Gated Sodium
Channel Blockade
Metacaine functions as a local anesthetic by blocking voltage-gated sodium channels in nerve

cell membranes. This action prevents the generation and conduction of nerve impulses, leading

to a loss of sensation.

The mechanism is state-dependent, with Metacaine exhibiting a higher affinity for open and

inactivated sodium channels compared to resting channels. This property makes it more
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effective on actively firing neurons, such as those involved in pain transmission. The binding

site for local anesthetics like Metacaine is located in the inner pore of the sodium channel,

specifically involving a phenylalanine residue in the IVS6 transmembrane segment.

It is hypothesized that the positively charged amine group of Metacaine, when bound within

the channel pore, creates an electrostatic barrier that repels sodium ions, thereby inhibiting

their influx and preventing the propagation of an action potential. This is in addition to any steric

hindrance the molecule may cause.

Mechanism of action of Metacaine on voltage-gated sodium channels.

Experimental Protocols
Preparation of a Buffered Metacaine Anesthetic Solution
Metacaine is acidic in solution and must be buffered to a physiological pH (typically 7.0-7.5)

before use as an anesthetic for aquatic animals to prevent irritation and metabolic stress.

Sodium bicarbonate is commonly used as the buffering agent.

Materials:

Metacaine (Tricaine Methanesulfonate) powder

Sodium bicarbonate (NaHCO₃)

Deionized or purified water

Calibrated pH meter or pH indicator strips

Glass beaker or flask

Stir plate and stir bar

Procedure:

Determine the desired concentration of the Metacaine stock solution. A common stock

solution concentration is 10 g/L.
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Weigh the appropriate amount of Metacaine powder. For a 1 L stock solution of 10 g/L,

weigh 10 g of Metacaine.

Weigh the sodium bicarbonate. A general guideline is to use a 1:2 ratio of Metacaine to

sodium bicarbonate by weight to achieve a neutral pH. For 10 g of Metacaine, use 20 g of

sodium bicarbonate.

Dissolve the Metacaine and sodium bicarbonate. Add the weighed powders to the desired

volume of water in a beaker or flask. Stir using a stir plate and stir bar until both powders are

completely dissolved.

Measure and adjust the pH. Use a calibrated pH meter to measure the pH of the solution. If

necessary, add small amounts of sodium bicarbonate to raise the pH or a suitable acid (e.g.,

dilute HCl) to lower the pH until the target range of 7.0-7.5 is reached.

Storage. The buffered stock solution should be stored in a dark, opaque bottle and

refrigerated. It is recommended to prepare fresh solutions for each use, as the efficacy can

decrease over time.
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Workflow for the preparation of a buffered Metacaine solution.

Synthesis of Metacaine (Tricaine Methanesulfonate)
A specific, detailed experimental protocol for the synthesis of Metacaine is not readily available

in the public domain. However, a general synthesis can be proposed based on the reaction of

ethyl 3-aminobenzoate with methanesulfonic acid. This would be a simple acid-base reaction
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where the amine group of ethyl 3-aminobenzoate is protonated by the methanesulfonic acid to

form the corresponding salt.

General Reaction Scheme:

Ethyl 3-aminobenzoate + Methanesulfonic acid → Ethyl 3-aminobenzoate methanesulfonate

(Metacaine)

A more detailed, validated experimental protocol from a peer-reviewed source would be

required for replication.

Determination of Physicochemical Properties
Standard laboratory procedures are employed to determine the physicochemical properties of

chemical compounds like Metacaine. While specific experimental details for Metacaine are not

provided in the cited literature, the following are generalized protocols.

Melting Point Determination (Capillary Method):

A small, finely powdered sample of Metacaine is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The temperature is gradually increased.

The temperature range at which the substance begins to melt and becomes completely

liquid is recorded as the melting point.

Solubility Determination (Shake-Flask Method):

An excess amount of Metacaine is added to a known volume of the solvent (e.g., water,

DMSO) in a flask.

The flask is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The solution is then filtered to remove the undissolved solid.
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The concentration of Metacaine in the filtrate is determined using a suitable analytical

method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

This concentration represents the solubility of the compound in that solvent at that

temperature.

Stability and Storage
Metacaine powder is stable for up to 5 years when stored in a dry place, below 25°C, and

protected from light. Stock solutions (e.g., 10 g/L) are stable for at least a month when stored in

a cool, dark, or opaque bottle. Solutions of Metacaine are sensitive to light and can form toxic

byproducts upon exposure. While a color change may not always indicate a significant loss of

activity, it is recommended to use freshly prepared solutions.

To cite this document: BenchChem. [An In-depth Technical Guide to Metacaine (Tricaine
Methanesulfonate): Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7771447#metacaine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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